Cas no 855636-38-3 (2-formylpyridine-4-carboxylic acid)

• Product Name: 2-formylpyridine-4-carboxylic acid
• CAS No: 855636-38-3
• MF: C₇H₅NO₃
• MW: 151.119501829147
• MDL: MFCD18260019
• CID: 1025808
• Update Time: 2025-06-08

2-formylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-formyl-4-Pyridinecarboxylic acid
• 2-Formylisonicotinic acid
• 2-formylpyridine-4-carboxylic acid

• MDL： MFCD18260019
• Inchi： 1S/C7H5NO3/c9-4-6-3-5(7(10)11)1-2-8-6/h1-4H,(H,10,11)
• InChI Key： JNVLSIKRVYZKBP-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

2-formylpyridine-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-formylpyridine-4-carboxylic acid

Comprehensive Overview of 2-Formylpyridine-4-carboxylic Acid (CAS No. 855636-38-3): Properties, Applications, and Industry Insights

2-Formylpyridine-4-carboxylic acid (CAS No. 855636-38-3) is a versatile organic compound that has garnered significant attention in pharmaceutical, agrochemical, and material science research. This pyridine derivative is characterized by its unique molecular structure, featuring both a formyl group (-CHO) and a carboxylic acid (-COOH) functional group, which make it a valuable intermediate in synthetic chemistry. The compound's CAS registry number (855636-38-3) serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication across global scientific databases.

In recent years, the demand for heterocyclic building blocks like 2-formylpyridine-4-carboxylic acid has surged due to their role in designing drug candidates and functional materials. A growing trend in AI-driven drug discovery has further highlighted the importance of such compounds, as they are frequently used in high-throughput screening and combinatorial chemistry. Researchers often search for "pyridine-based synthons" or "multifunctional heterocycles" to identify molecules like this for targeted synthesis.

The physicochemical properties of 2-formylpyridine-4-carboxylic acid contribute to its broad applicability. Its solubility profile (moderate in polar solvents like DMSO and methanol) and thermal stability make it suitable for diverse reaction conditions. The compound's dual functionalization allows for selective modifications, enabling the creation of customized molecular frameworks. This aligns with the current industry focus on "green chemistry" and "atom-efficient synthesis," where researchers prioritize compounds that minimize waste generation.

From an industrial perspective, 855636-38-3 is increasingly referenced in patents related to biodegradable polymers and coordination complexes. Its ability to act as a chelating ligand for metal ions has sparked interest in catalysis and sensor development. Notably, the rise of sustainable energy solutions has led to exploration of this compound in organic photovoltaic materials, addressing frequent search queries about "organic electronic materials" and "renewable energy precursors."

Quality control standards for 2-formylpyridine-4-carboxylic acid typically involve HPLC purity analysis (>98%) and spectroscopic characterization (FT-IR, NMR). Storage recommendations emphasize protection from moisture and light, reflecting broader concerns about chemical stability in supply chains. These protocols respond to frequent industry searches for "handling sensitive carbonyl compounds" and "long-term storage of carboxylic acids."

Emerging applications in bioconjugation chemistry have positioned this compound as a tool for developing antibody-drug conjugates (ADCs) and diagnostic probes. The formyl group enables efficient Schiff base formation with biomolecules, while the carboxylic acid permits further derivatization. This dual functionality addresses trending topics like "precision medicine" and "theranostic agents" in pharmaceutical forums.

Market analyses indicate steady growth in the fine chemicals sector for intermediates like 855636-38-3, driven by expanding contract research organizations (CROs) and generic drug development. Regulatory compliance with REACH and FDA guidelines remains a critical consideration, reflecting frequent searches about "GMP-compliant intermediates" and "ICH stability protocols." The compound's structural similarity to approved drug scaffolds further enhances its commercial relevance.

Future research directions for 2-formylpyridine-4-carboxylic acid may explore its potential in covalent organic frameworks (COFs) and enzyme-mimetic catalysts. The scientific community's growing interest in "dynamic covalent chemistry" and "bioinspired materials" suggests expanding applications beyond traditional synthetic uses. Continuous optimization of large-scale production methods will be crucial to meet the compound's rising demand across interdisciplinary fields.